3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid

• IUPAC Name: 3-(1,5-dimethylpyrazol-4-yl)propanoic acid
• InChI: InChI=1S/C8H12N2O2/c1-6-7(3-4-8(11)12)5-9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key: OVOBLZVNLBPYGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CCC(=O)O
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• CAS RN: 1006446-62-3

Description

“3-(1,5-dimethyl-1H-pyrazol-4-yl)propanoic acid” is a chemical compound with the CAS Number: 1006446-62-3. Its molecular weight is 168.2 and its molecular formula is C8H12N2O2. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI Code for “this compound” is 1S/C8H12N2O2/c1-6-7(3-4-8(11)12)5-9-10(6)2/h5H,3-4H2,1-2H3,(H,11,12). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound “this compound” is a solid at room temperature. It has a molecular weight of 168.2 and its molecular formula is C8H12N2O2.

Scientific Research Applications

• Synthetic Methodologies : A study by Reddy & Rao (2006) highlights a simple and rapid synthesis method for 1,3-diarylpyrazol-4-yl propanoic acids. This method has relevance in the creation of compounds with pharmacological activities like antifungal and antibacterial properties.

• Structural Analysis and Synthesis : Research by Kumarasinghe, Hruby, & Nichol (2009) focuses on the synthesis and structural analysis of specific pyrazol-3-yl propanoic acid derivatives. X-ray analysis was crucial for unambiguous structure determination of these compounds.

• Polymer Modification : Aly & El-Mohdy (2015) explored the modification of polyvinyl alcohol/acrylic acid hydrogels through condensation reactions with various amine compounds, including 4-amino-1,5-dimethyl-2-phenyl-1,2-dihydropyrazol-3-one. The study, published in the Arabian Journal for Science and Engineering, provides insights into the potential medical applications of these modified polymers.

• Library Synthesis and Compound Diversity : A study by Roman (2013) used 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride to generate a diverse library of compounds through various alkylation and ring closure reactions. This research contributes to the broad understanding of compound diversity and potential applications in different fields.

• Inhibitors of Corrosion : Research by Missoum et al. (2013) investigated bipyrazolic derivatives, including methyl 2-(bis((3,5-dimethyl-1H-pyrazol-1-yl)methyl)amino) acetate, as inhibitors of corrosion in hydrochloric acid solutions. This study provides insights into the potential industrial applications of pyrazol-1-yl derivatives.

• Antimicrobial and Antioxidant Activity : Govindaraju et al. (2012) evaluated a series of new 8-(5-aryl-4-octyl-2-phenyl-3,4-dihydro-2H-pyrazol-3-yl)-octanoic acid ethyl esters for their antimicrobial and antioxidant activities. Their study, published in the IOSR Journal of Pharmacy and Biological Sciences, explored the structure-activity relationship of these compounds, highlighting their potential in medical and pharmaceutical research.

Safety and Hazards

The compound is labeled with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335. The precautionary statements associated with it are P261, P264, P270, P271, P280, P302+P352, P304+P340, P321, P330, P362+P364, P405, P501.